Cas no 1805407-19-5 (3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine
• CAS No: 1805407-19-5
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892497
• Update Time: 2025-10-30

3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-3-5(6(9)10)8(13-2)12-7(4)11/h3,6H,1-2H3
• InChI Key： DNBOFDUPNULXRK-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine

3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine, identified by the CAS number 1805407-19-5, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This pyridine derivative has garnered attention due to its unique substituents, which include a difluoromethyl group, an iodo group, a methoxy group, and a methyl group. The combination of these substituents imparts distinct chemical properties, making it a valuable compound for both academic and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of electron-withdrawing groups like the methoxy and difluoromethyl groups can significantly influence the electronic properties of the molecule, potentially enhancing its bioavailability and pharmacokinetic profiles. Additionally, the iodo substituent introduces a unique reactivity that can be exploited in various synthetic pathways. These features make 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the modification of a pyridine ring with appropriate substituents. For instance, the introduction of the difluoromethyl group can be achieved via nucleophilic substitution or coupling reactions, while the methoxy and methyl groups can be introduced through alkylation or acylation processes. The iodo substituent is often introduced using iodination techniques, which are well-documented in organic chemistry literature.

The structural uniqueness of 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular modeling techniques to predict its potential interactions with biological targets. These studies suggest that the compound may exhibit binding affinity towards certain enzymes or receptors, making it a potential lead compound for drug development.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing such compounds. For example, catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have been employed to construct complex pyridine derivatives with high efficiency and selectivity. These methods not only reduce waste but also enhance the scalability of the synthesis process, making it more viable for industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential inhibitor of certain kinases involved in cancer pathways. The presence of electron-withdrawing groups on the pyridine ring enhances its ability to bind to these targets, potentially leading to novel therapeutic agents. Additionally, its iodinated structure makes it amenable to radioimaging applications, where iodine can serve as a radiotracer for diagnostic purposes.

The environmental impact of synthesizing and using such compounds is another area of growing interest. Researchers are increasingly focusing on developing eco-friendly synthesis routes that minimize the use of hazardous reagents and solvents. For instance, microwave-assisted synthesis has been explored as an efficient method for constructing this compound with reduced energy consumption and waste generation.

In conclusion, 3-(Difluoromethyl)-6-iodo-2-methoxy-5-methylpyridine represents a fascinating example of how structural diversity can lead to versatile applications in modern chemistry. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play an increasingly important role in both academic research and industrial development.